3-(2-Methylphenyl)-2-methylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 3-(2-methylphenyl)-2-methylsulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18N2OS2/c1-11-7-3-5-9-13(11)20-17(21)15-12-8-4-6-10-14(12)23-16(15)19-18(20)22-2/h3,5,7,9H,4,6,8,10H2,1-2H3
• InChI Key: SICPRVHCTIBRGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(N=C2SC)SC4=C3CCCC4
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

This compound is a derivative of the pyrimidine class of compounds, which are aromatic heterocyclic organic compounds similar to pyridine. Pyrimidines and their derivatives have a wide range of applications in medical and material sciences.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as thieno[2,3-d]pyrimidines have been synthesized through various methods. For instance, N,N-disubstituted benzimidazole-2-one carbonitriles were synthesized by Aza-Michael addition and used as precursors to generate some of the new thieno pyrimidines in acidic medium.

Scientific Research Applications

Chemical Synthesis and Crystal Structure

The synthesis and crystallographic analysis of pyrimidine derivatives have been a subject of interest. For instance, Glidewell et al. (2003) explored the benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one, revealing polymorphic forms with distinct hydrogen bonding and pi-pi interactions, which could provide a foundation for understanding the properties of related compounds (Glidewell, Low, Marchal, & Quesada, 2003).

Synthesis of Derivatives

Liu et al. (2006) designed and synthesized a series of new, 2-substituted 3-aryl-8,9,10,11-tetrahydro-5-methyl[1]benzothieno[3′,2′:5,6]pyrido[4,3-d]pyrimidin-4(3H)-ones, highlighting the versatility of pyrimidine derivatives in chemical synthesis (Liu, He, Ren, & Ding, 2006).

Antimicrobial Properties

A study by El‐Wahab et al. (2015) synthesized new heterocyclic compounds with pyrimidine structures showing significant antimicrobial activity when incorporated into polyurethane varnish and printing ink paste, suggesting potential for surface coating applications with antimicrobial properties (El‐Wahab, Saleh, Zayed, El-Sayed, & Assaker, 2015).

Therapeutic Potential

Gangjee et al. (2008) investigated classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, indicating the potential for therapeutic applications in cancer treatment (Gangjee, Qiu, Li, & Kisliuk, 2008).